Cas no 824421-74-1 (3-Hexen-2-one, 5-methyl-5-[(1-naphthalenylmethyl)amino]-6-phenyl-)

• Product name: 3-Hexen-2-one, 5-methyl-5-[(1-naphthalenylmethyl)amino]-6-phenyl-
• CAS No: 824421-74-1
• MF: C₂₄H₂₅NO
• MW: 343.461406469345
• CID: 691109
• PubChem ID: 71418533

3-Hexen-2-one, 5-methyl-5-[(1-naphthalenylmethyl)amino]-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one, 5-methyl-5-[(1-naphthalenylmethyl)amino]-6-phenyl-
• 5-methyl-5-(naphthalen-1-ylmethylamino)-6-phenylhex-3-en-2-one
• 824421-74-1
• DTXSID40837832
• 5-Methyl-5-{[(naphthalen-1-yl)methyl]amino}-6-phenylhex-3-en-2-one

• Inchi： InChI=1S/C24H25NO/c1-19(26)15-16-24(2,17-20-9-4-3-5-10-20)25-18-22-13-8-12-21-11-6-7-14-23(21)22/h3-16,25H,17-18H2,1-2H3
• InChI Key： PEZHTVVNWFOHPO-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC(C)(CC1=CC=CC=C1)NCC2=CC=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 343.193614421g/mol
• Monoisotopic Mass: 343.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų